Cas no 26759-49-9 (Benzo[b]thiophene-2-carboxylicacid, 3,5,6-trimethoxy-, methyl ester)

• Product Name: Benzo[b]thiophene-2-carboxylicacid, 3,5,6-trimethoxy-, methyl ester
• CAS No: 26759-49-9
• MF: C₁₃H₁₄O₅S
• MW: 282.312263011932
• CID: 281467
• PubChem ID: 21517048
• Update Time: 2025-04-19

Benzo[b]thiophene-2-carboxylicacid, 3,5,6-trimethoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylicacid, 3,5,6-trimethoxy-, methyl ester
• methyl 3,5,6-trimethoxy-1-benzothiophene-2-carboxylate
• Methyl 3,5,6-trimethoxybenzo(b)thiophene-2-carboxylate
• NS00051493
• SCHEMBL11794822
• methyl 3,5,6-trimethoxybenzo[b]thiophene-2-carboxylate
• EINECS 247-969-8
• 26759-49-9
• DTXSID50949571

• Inchi： 1S/C13H14O5S/c1-15-8-5-7-10(6-9(8)16-2)19-12(11(7)17-3)13(14)18-4/h5-6H,1-4H3
• InChI Key： ODZIMFDGNPPJMZ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C2C=C(C(=CC1=2)OC)OC)OC

Computed Properties

• Exact Mass: 282.05622
• Monoisotopic Mass: 272.035459
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.1
• XLogP3: 3

Experimental Properties

• Density: 1.266
• Boiling Point: 409.2°Cat760mmHg
• Flash Point: 201.3°C
• Refractive Index: 1.58
• PSA: 53.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes